Cas no 24523-90-8 (Ethyl (carbamimidoylsulfanyl)acetate)

Ethyl (carbamimidoylsulfanyl)acetate is a sulfur-containing organic compound with the molecular formula C₅H₁₀N₂O₂S. It features a carbamimidoylthio functional group, which imparts reactivity useful in synthetic chemistry, particularly in the preparation of heterocycles and thiourea derivatives. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in nucleophilic substitution and condensation reactions. This compound is valued for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis, offering efficient pathways to biologically active molecules. Its stability under standard conditions and well-characterized reactivity profile make it a reliable reagent for research and industrial applications.
Ethyl (carbamimidoylsulfanyl)acetate structure
24523-90-8 structure
Product Name:Ethyl (carbamimidoylsulfanyl)acetate
CAS No:24523-90-8
MF:C5H10N2O2S
MW:162.210099697113
CID:2933774
PubChem ID:4181477
Update Time:2025-10-30

Ethyl (carbamimidoylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

    • AKOS005171966
    • ALBB-009285
    • ethyl (carbamimidoylsulfanyl)acetate
    • Ethyl 2-(carbamimidoylthio)acetate
    • acetic acid, [(aminoiminomethyl)thio]-, ethyl ester, hydrochloride
    • 24523-90-8
    • STK505804
    • Ethyl (carbamimidoylsulfanyl)acetate
    • Inchi: 1S/C5H10N2O2S/c1-2-9-4(8)3-10-5(6)7/h2-3H2,1H3,(H3,6,7)
    • InChI Key: ZXLWFDAADIYVKO-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC(=O)OCC

Computed Properties

  • Exact Mass: 162.04629874Da
  • Monoisotopic Mass: 162.04629874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 101Ų

Ethyl (carbamimidoylsulfanyl)acetate Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on Ethyl (carbamimidoylsulfanyl)acetate

Comprehensive Overview of Ethyl (carbamimidoylsulfanyl)acetate (CAS No. 24523-90-8): Properties, Applications, and Industry Insights

Ethyl (carbamimidoylsulfanyl)acetate (CAS No. 24523-90-8) is a specialized organic compound with a unique molecular structure, combining functional groups such as carbamimidoyl and sulfanyl moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its ethyl ester group enhances solubility, making it suitable for synthetic applications requiring mild reaction conditions. Researchers often explore its role in peptide synthesis and heterocyclic chemistry, where its reactivity profile offers advantages in constructing complex molecular frameworks.

In recent years, the demand for high-purity intermediates like Ethyl (carbamimidoylsulfanyl)acetate has surged, driven by advancements in drug discovery and green chemistry. A trending topic in scientific forums is its potential in sustainable synthesis, aligning with the global push for eco-friendly manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for industries prioritizing quality control. Notably, its CAS No. 24523-90-8 serves as a key identifier in regulatory documentation and patent filings.

The compound’s structure-activity relationship (SAR) has been explored in medicinal chemistry, particularly in designing enzyme inhibitors. For instance, its sulfanylacetate fragment mimics natural thiol-containing metabolites, enabling interactions with biological targets. This property has sparked interest in personalized medicine, where tailored therapeutics require precise molecular building blocks. Additionally, its stability under ambient storage conditions makes it a practical choice for industrial-scale applications.

From an SEO perspective, common user queries include "Ethyl (carbamimidoylsulfanyl)acetate synthesis," "CAS 24523-90-8 suppliers," and "applications in agrochemicals." Addressing these, the compound’s synthesis typically involves nucleophilic substitution reactions, while its agrochemical use focuses on crop protection formulations. Laboratories often seek technical datasheets detailing its physicochemical properties, such as melting point (~100-105°C) and solubility in polar solvents.

Innovations in process optimization have further highlighted Ethyl (carbamimidoylsulfanyl)acetate as a case study for cost-effective scaling. For example, continuous-flow reactors have been tested to improve yield and reduce waste, resonating with the circular economy ethos. Furthermore, its compatibility with biocatalysts opens avenues for biotechnological applications, a hot topic in industrial biotechnology conferences.

In summary, Ethyl (carbamimidoylsulfanyl)acetate (CAS No. 24523-90-8) exemplifies the intersection of synthetic utility and sustainable innovation. Its multifaceted roles—from pharmaceutical intermediates to agrochemical precursors—underscore its relevance in modern chemistry. As research progresses, its adoption in cutting-edge technologies like AI-driven molecular design is anticipated to grow, solidifying its position in the fine chemicals market.

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